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Compound of Interest

Compound Name: Salfredin B11

cat. No.: B12763752

Salfredin B11: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Abstract

Salfredin B11 is a naturally occurring compound isolated from Nigella sativa, a plant with a
long history of use in traditional medicine. This technical guide provides a summary of the
known physicochemical properties of Salfredin B11. While extensive research has been
conducted on the crude extracts of Nigella sativa and its major constituent, thymoquinone,
specific biological activity data, detailed experimental protocols, and defined signaling
pathways for Salfredin B11 are not extensively documented in publicly accessible literature.
This document consolidates the available information and outlines a general experimental
approach for the characterization of such natural products.

Physicochemical Properties

The fundamental molecular characteristics of Salfredin B11 have been determined. This data
is crucial for its identification, synthesis, and in the design of future pharmacological studies.
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Property Value Source

Molecular Formula C13H1204 [1]

Molecular Weight 232.23 g/mol [1]

CAS Number 165467-63-0

Chemical Class 2,2-dimethyl-1-benzopyran
Synthesis

A method for the total synthesis of Salfredin B11 has been reported, providing a potential
route for obtaining the compound for further research.[2][3] The synthesis involves the use of
hydroxyphthalides as precursor molecules.[2] However, the detailed, step-by-step experimental
protocol for this synthesis is not available in the public domain.

Biological Activity

Currently, there is a notable lack of specific data in the scientific literature detailing the
biological activity of isolated Salfredin B11. The broader biological effects of Nigella sativa
extracts, including antioxidant, anti-inflammatory, and antimicrobial properties, are well-
documented. It is plausible that Salfredin B11 contributes to the overall pharmacological
profile of the plant, but further investigation is required to ascertain its specific activities and
mechanisms of action.

Experimental Workflow for Natural Product
Characterization

Given the limited specific data for Salfredin B11, a generalized experimental workflow for the
characterization of a novel natural product is presented below. This workflow represents a
logical progression from isolation to the determination of biological activity and mechanism of
action.
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A generalized experimental workflow for natural product characterization.

Future Directions

The established molecular formula and weight of Salfredin B11, along with a reported
synthetic route, provide a solid foundation for future research. The primary focus should be on
elucidating the specific biological activities of this compound. High-throughput screening
against various cell lines and enzyme targets could reveal its potential therapeutic applications.
Subsequent studies should then aim to identify its molecular targets and delineate the signaling
pathways it modulates. Such a focused investigation will be critical in determining the
contribution of Salfredin B11 to the medicinal properties of Nigella sativa and in assessing its
potential as a standalone therapeutic agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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